Cas no 823227-55-0 (Benzonitrile, 2-[[2-[(3-nitrophenyl)ethynyl]phenyl]ethynyl]-)

• Product Name: Benzonitrile, 2-[[2-[(3-nitrophenyl)ethynyl]phenyl]ethynyl]-
• CAS No: 823227-55-0
• MF: C₂₃H₁₂N₂O₂
• MW: 348.353585243225
• CID: 694152
• PubChem ID: 71419210
• Update Time: 2025-04-19

Benzonitrile, 2-[[2-[(3-nitrophenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[2-[(3-nitrophenyl)ethynyl]phenyl]ethynyl]-
• 2-[2-[2-[2-(3-nitrophenyl)ethynyl]phenyl]ethynyl]benzonitrile
• 2-({2-[(3-Nitrophenyl)ethynyl]phenyl}ethynyl)benzonitrile
• DTXSID10838477
• 823227-55-0

• Inchi： 1S/C23H12N2O2/c24-17-22-10-4-3-9-21(22)15-14-20-8-2-1-7-19(20)13-12-18-6-5-11-23(16-18)25(26)27/h1-11,16H
• InChI Key： YILOXNMIVNGGPH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C#CC2=CC=CC=C2C#CC2C=CC=CC=2C#N)C=1)=O

Computed Properties

• Exact Mass: 348.089877630g/mol
• Monoisotopic Mass: 348.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 69.6Ų